(E)-ethyl 2-(2-cyano-3-(5-(4-fluorophenyl)furan-2-yl)acrylamido)benzoate

• IUPAC Name: ethyl 2-[[(E)-2-cyano-3-[5-(4-fluorophenyl)furan-2-yl]prop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C23H17FN2O4/c1-2-29-23(28)19-5-3-4-6-20(19)26-22(27)16(14-25)13-18-11-12-21(30-18)15-7-9-17(24)10-8-15/h3-13H,2H2,1H3,(H,26,27)/b16-13+
• InChI Key: NEOAIYHLHLHGFH-DTQAZKPQSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)C#N
• Isomeric SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)F)/C#N
• Molecular Formula: C23H17FN2O4
• Molecular Weight: 404.4 g/mol

Description

(E)-ethyl 2-(2-cyano-3-(5-(4-fluorophenyl)furan-2-yl)acrylamido)benzoate, also known as EFNB, is a compound that has gained significant attention in scientific research due to its potential applications in drug development. EFNB is a derivative of benzoic acid and is classified as an acrylamide. In

Scientific Research Applications

Synthesis Techniques and Chemical Properties

• Convenient Synthesis Techniques : Studies have demonstrated convenient methods for synthesizing furan and fluoro-substituted compounds, highlighting efficient Z–E isomerisation and cyclisation processes. These methods allow for the high-yield production of furanone derivatives, offering a novel building block for further chemical synthesis (Pomeisl, Kvíčala, & Paleta, 2006).
• Microwave-Assisted Synthesis : Another research approach utilized microwave irradiation for the synthesis of fluoro-substituted benzo[b]furans, demonstrating the efficiency of microwave-assisted tandem intramolecular Wittig and Claisen rearrangement reactions. This method streamlines the production of complex molecules, potentially including compounds similar to the one (Rao et al., 2005).

Structural Analysis and Characterization

• Supramolecular Assembly and Crystal Structure : Research on closely related molecules has provided insight into their supramolecular assembly, crystal structure, and the role of noncovalent interactions in stabilizing these structures. For example, the analysis of ethyl 2-cyano-3-((4-fluorophenyl)amino) acrylate revealed a complex three-dimensional network governed by hydrogen bonds and π⋯π stacking interactions, offering a glimpse into the potential structural intricacies of the target compound (Matos et al., 2016).

Potential Applications

• Chemical Building Blocks : The synthesis of fluorine-containing furan derivatives and their transformation into novel building blocks suggests potential applications in the development of new materials or pharmaceuticals. These compounds' unique properties, such as the ability to participate in cycloaddition reactions, underscore their utility in organic synthesis and material science (Patrick, Neumann, & Tatro, 2011).